![molecular formula C14H14N2O5S B6383059 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% CAS No. 1261975-79-4](/img/structure/B6383059.png)
4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95%
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Overview
Description
4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is an organic compound that has a wide range of applications in scientific research. It is a yellowish-brown solid that is soluble in organic solvents, such as chloroform, ether, and acetone. 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is commonly used in organic synthesis, as a catalyst for the formation of cyclic compounds, and as a reagent for the synthesis of a variety of organic compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and other organic materials.
Mechanism of Action
The mechanism of action of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is based on its ability to act as an electron-withdrawing group. The nitro group of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is able to donate electrons to the adjacent carbon atoms, thus making them more electrophilic. This increased electrophilicity allows 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% to react with nucleophiles, such as amines, alcohols, and thiols, and form stable adducts.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% are largely unknown. It is important to note that 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is not approved for human consumption, and should not be used as a drug or supplement.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% in laboratory experiments is its availability and low cost. It is also relatively stable, and can be stored for long periods of time without significant degradation. On the other hand, 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is not very soluble in water, and therefore may not be suitable for some applications. Additionally, it is important to note that 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% is toxic and should be handled with care.
Future Directions
Given the wide range of applications of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95%, there are many potential future directions for research. These include further investigation into the biochemical and physiological effects of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95%, as well as the development of new and improved synthesis methods. Additionally, further research into the use of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% as a catalyst for the formation of cyclic compounds could lead to the development of new and more efficient synthesis methods. Finally, further research into the use of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% as a reagent for the synthesis of a variety of organic compounds could lead to the development of new and more efficient synthesis methods.
Synthesis Methods
4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% can be synthesized by the reaction of 4-(3-N,N-dimethylsulfamoylphenyl)-2-nitrobenzaldehyde with sodium nitrite in acetic acid. The reaction proceeds in two steps. First, the aldehyde reacts with sodium nitrite in acetic acid to form a diazonium salt. This salt then undergoes an intramolecular cyclization to form 4-(3-N,N-dimethylsulfamoylphenyl)-2-nitrophenol, 95%.
Scientific Research Applications
4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% has a wide range of applications in scientific research. It has been used as a catalyst for the formation of cyclic compounds, and as a reagent for the synthesis of a variety of organic compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and other organic materials. Additionally, 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol, 95% has been used as a model compound for studying the reactivity of nitro compounds with various nucleophiles.
properties
IUPAC Name |
3-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5S/c1-15(2)22(20,21)12-5-3-4-10(8-12)11-6-7-14(17)13(9-11)16(18)19/h3-9,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKHONBYXUPVAKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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